3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(4-chloro-2-methylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-8-4-11(15)2-3-13(8)9-5-10(14(17)18)7-12(16)6-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: NALGEWWHPFTYEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID70690356
• Molecular Weight: 262.69 g/mol
• CAS RN: 1262009-82-4

Description

3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid (5-HCMPA) is an organic compound with a molecular formula of C11H9ClO3. It is a white crystalline powder with a melting point of about 135°C and a boiling point of about 220°C. 5-HCMPA has been widely studied for its many applications in scientific research, including its use as a reagent in organic synthesis, as an inhibitor for enzymes and other proteins, and as a substrate for biochemical studies.

Scientific Research Applications

3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95% has a wide range of applications in scientific research. It can be used as an inhibitor of enzymes and other proteins, such as cytochrome P450, and as a substrate for biochemical studies. It has also been used as a reagent in organic synthesis and as a catalyst in the synthesis of other compounds.

Mechanism of Action

3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been found to act as an inhibitor of cytochrome P450, an enzyme involved in the metabolism of various drugs and toxins. It does this by binding to the active site of the enzyme and blocking its activity.
Biochemical and Physiological Effects
3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, as well as other enzymes and proteins. It has also been found to have anti-inflammatory, anti-cancer, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments offers several advantages. It is a relatively inexpensive reagent and can be easily synthesized from commercially available compounds. It is also a stable compound and can be stored for long periods of time without significant degradation. However, it is important to note that 3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95% can be toxic in high concentrations and should be handled with care.

Future Directions

There are many potential future directions for research involving 3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95%. These include further study of its effects on enzymes and proteins, its potential use as a therapeutic agent, and its use in the synthesis of other compounds. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its role in disease and its potential therapeutic applications.

Synthesis Methods

3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95% can be synthesized from 4-chloro-2-methylphenol by a two-step process. In the first step, the phenol is treated with sulfuric acid and acetic anhydride to produce the corresponding acyl chloride. The acyl chloride is then reacted with 5-hydroxybenzoic acid in the presence of a base, such as pyridine, to yield 3-(4-Chloro-2-methylphenyl)-5-hydroxybenzoic acid, 95%.